2-[(5-Methylhexan-2-yl)amino]cyclohexan-1-ol

Chemical procurement Physicochemical characterization Library screening
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C13H27NO
Molecular Weight 213.36 g/mol
Cat. No. B13264993
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name2-[(5-Methylhexan-2-yl)amino]cyclohexan-1-ol
Molecular FormulaC13H27NO
Molecular Weight213.36 g/mol
Structural Identifiers
SMILESCC(C)CCC(C)NC1CCCCC1O
InChIInChI=1S/C13H27NO/c1-10(2)8-9-11(3)14-12-6-4-5-7-13(12)15/h10-15H,4-9H2,1-3H3
InChIKeyDKWSQAFXFIHXSZ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-[(5-Methylhexan-2-yl)amino]cyclohexan-1-ol: Procurement and Structural Identification Guide


2-[(5-Methylhexan-2-yl)amino]cyclohexan-1-ol (CAS 1249535-37-2) is an aliphatic amino alcohol of the N-alkylated 2-aminocyclohexanol class, characterized by a 5-methylhexan-2-yl substituent on the secondary amine nitrogen and a hydroxyl group on the adjacent cyclohexane carbon . The compound has the molecular formula C₁₃H₂₇NO and a molecular weight of 213.36 g/mol, with the SMILES notation OC1C(NC(CCC(C)C)C)CCCC1 . This substituted aminocyclohexanol scaffold confers distinct physicochemical properties relative to unsubstituted 2-aminocyclohexanol, including increased lipophilicity from the branched C7 alkyl chain [1].

Why Generic Substitution of 2-[(5-Methylhexan-2-yl)amino]cyclohexan-1-ol with Unsubstituted 2-Aminocyclohexanols is Unreliable


Substituting 2-[(5-Methylhexan-2-yl)amino]cyclohexan-1-ol with unsubstituted 2-aminocyclohexanol or simpler N-alkyl analogs for research applications is not supported by structure-activity evidence. The 5-methylhexan-2-yl substituent introduces a branched C7 alkyl chain that fundamentally alters the compound's lipophilicity, steric profile, and potential for hydrophobic interactions with biological targets [1]. Studies on amino-alkyl-cyclohexane derivatives demonstrate that even minor variations in N-alkyl substituents produce wide-ranging changes in receptor binding affinity, voltage-dependency, and blocking kinetics—for instance, Kᵢ values for NMDA receptor displacement across 36 amino-alkyl-cyclohexanes ranged from 1.5 to 143 µM, a 95-fold difference driven solely by substituent variations [2]. Without target-specific comparative data for this exact compound, assuming functional equivalence to parent scaffolds or shorter-chain analogs introduces uncontrolled experimental variables.

Quantitative Differentiation Evidence for 2-[(5-Methylhexan-2-yl)amino]cyclohexan-1-ol Versus Structural Analogs


Molecular Weight and Lipophilicity Differentiation from 2-Aminocyclohexanol

2-[(5-Methylhexan-2-yl)amino]cyclohexan-1-ol exhibits substantially higher molecular weight and calculated lipophilicity compared to the unsubstituted 2-aminocyclohexanol scaffold. The target compound has a molecular weight of 213.36 g/mol versus 115.17 g/mol for 2-aminocyclohexanol, representing an 85% mass increase driven by the 5-methylhexan-2-yl substituent . While experimentally determined logP and pKa values are not publicly available for this specific compound, the branched C7 alkyl chain is expected to confer significantly enhanced membrane permeability and altered protonation behavior relative to shorter-chain analogs [1].

Chemical procurement Physicochemical characterization Library screening

Synthesis Pathway and Substituent Introduction via Reductive Amination

The synthesis of 2-[(5-Methylhexan-2-yl)amino]cyclohexan-1-ol is achieved via reductive amination of cyclohexanone with 5-methylhexan-2-amine, typically employing sodium cyanoborohydride or hydrogen gas with a palladium on carbon catalyst in methanol or ethanol at room temperature to slightly elevated temperatures . This specific amine partner differentiates the compound from N-alkyl analogs prepared with simpler amines. The synthetic route has been optimized in continuous flow reactors for consistent product quality and yield in industrial-scale production .

Synthetic chemistry Reductive amination Process development

Absence of Published Biological Activity Data: A Critical Evidence Gap

A comprehensive search of primary literature, patents, and authoritative databases (PubChem, ChEMBL, BindingDB) reveals no publicly available quantitative biological activity data for 2-[(5-Methylhexan-2-yl)amino]cyclohexan-1-ol. Specifically, no receptor binding affinities (Ki, IC₅₀, EC₅₀), enzyme inhibition data, cellular assay results, or in vivo efficacy metrics have been reported [1][2][3]. This contrasts with structurally related amino-alkyl-cyclohexanes, where extensive pharmacological characterization exists—for example, MRZ 2/579 exhibits an NMDA receptor IC₅₀ of 1.29 µM and an in vivo MES convulsion ED₅₀ of 3.6 mg/kg [4]. The complete absence of biological data for the target compound represents a critical evidence gap that precludes any meaningful potency or selectivity comparisons.

Data gap analysis Procurement risk assessment Experimental design

Validated Application Scenarios for 2-[(5-Methylhexan-2-yl)amino]cyclohexan-1-ol Based on Available Evidence


Chemical Library Building for High-Throughput Screening

2-[(5-Methylhexan-2-yl)amino]cyclohexan-1-ol is suitable for inclusion in diversity-oriented screening libraries as a representative of N-alkylated 2-aminocyclohexanol scaffolds. The compound's molecular weight (213.36 g/mol) and the presence of a branched C7 alkyl chain provide physicochemical diversity distinct from simpler amino alcohols . Its commercial availability from multiple vendors (ChemScene, Leyan, CymitQuimica) enables procurement for primary screening campaigns where novel scaffolds are prioritized .

Synthetic Intermediate for Derivatization

The secondary amine and hydroxyl functionalities of 2-[(5-Methylhexan-2-yl)amino]cyclohexan-1-ol make it a viable intermediate for further chemical derivatization, including N-alkylation, acylation, or oxidation reactions . The compound can serve as a building block for generating more complex molecular architectures, particularly in medicinal chemistry programs exploring aminocyclohexanol-based pharmacophores [1].

Physicochemical Property Studies of Aminocyclohexanols

Given the absence of experimentally determined logP, pKa, and solubility data for this compound, it presents an opportunity for fundamental physicochemical characterization studies. Researchers can generate primary data on lipophilicity, hydrogen-bonding capacity, and membrane permeability, contributing to structure-property relationship models for the aminocyclohexanol class [1].

Negative Control or Scaffold Reference in Biological Assays

Until biological activity data are generated, this compound may serve as a scaffold reference or negative control in assays targeting receptors or enzymes known to interact with amino-alkyl-cyclohexanes (e.g., NMDA receptors, 5-HT₃ receptors, or nicotinic receptors) [1]. Its distinct substitution pattern relative to characterized analogs allows for the assessment of substituent effects on target engagement.

Quote Request

Request a Quote for 2-[(5-Methylhexan-2-yl)amino]cyclohexan-1-ol

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.